Cas no 59276-27-6 (Phenol, 4-(dimethoxymethyl)-)

• Product Name: Phenol, 4-(dimethoxymethyl)-
• CAS No: 59276-27-6
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 339306
• PubChem ID: 11052043
• Update Time: 2025-04-19

Phenol, 4-(dimethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(dimethoxymethyl)-
• 4-(dimethoxymethyl)phenol
• BILVBEQFRBOGAV-UHFFFAOYSA-N
• 4-dimethoxymethyl phenol
• SCHEMBL5142966
• DTXSID90453369
• 59276-27-6
• CS-0497956
• 4-Dimethoxymethylphenol

• Inchi： 1S/C9H12O3/c1-11-9(12-2)7-3-5-8(10)6-4-7/h3-6,9-10H,1-2H3
• InChI Key： BILVBEQFRBOGAV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)O)OC

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69